2-(4-Fluorophenyl)-1-(1-methyl-1H-imidazol-2-yl)ethan-1-amine dihydrochloride

• IUPAC Name: 2-(4-fluorophenyl)-1-(1-methylimidazol-2-yl)ethanamine;dihydrochloride
• InChI: InChI=1S/C12H14FN3.2ClH/c1-16-7-6-15-12(16)11(14)8-9-2-4-10(13)5-3-9;;/h2-7,11H,8,14H2,1H3;2*1H
• InChI Key: VMXHSWVJCIFIEQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C(CC2=CC=C(C=C2)F)N.Cl.Cl
• Molecular Formula: C12H16Cl2FN3
• Molecular Weight: 292.18 g/mol

Description

2-(4-Fluorophenyl)-1-(1-methyl-1H-imidazol-2-yl)ethan-1-amine dihydrochloride is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as FMI, and it is a selective agonist for the α2A-adrenergic receptor. The α2A-adrenergic receptor is a G protein-coupled receptor that is involved in the regulation of neurotransmitter release, blood pressure, and other physiological functions. The selective activation of this receptor by FMI has been shown to have various effects on the body, making it a promising compound for scientific research.

Mechanism of Action

The mechanism of action of FMI involves its selective activation of the α2A-adrenergic receptor. This receptor is primarily located in the central nervous system, where it modulates the release of neurotransmitters such as norepinephrine and dopamine. The activation of this receptor by FMI leads to the inhibition of neurotransmitter release, which can have various effects on the body.
Biochemical and Physiological Effects:
FMI has been shown to have various biochemical and physiological effects in animal models. It has been shown to reduce anxiety-like behavior and improve cognitive function in rats. FMI has also been shown to reduce blood pressure and heart rate in animal models, making it a potential treatment for hypertension. Additionally, FMI has been shown to have analgesic effects, reducing pain sensitivity in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of FMI is its selectivity for the α2A-adrenergic receptor, which allows for more precise targeting of this receptor. Additionally, FMI has been shown to have low toxicity in animal models, making it a safer compound for use in research. However, one of the limitations of FMI is its limited solubility in non-polar solvents, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research involving FMI. One area of interest is its potential use in the treatment of anxiety and depression in humans. Additionally, FMI could be further studied for its potential use in the treatment of neuropathic pain. Further research is also needed to fully understand the mechanism of action of FMI and its effects on the body.

Synthesis Methods

The synthesis of FMI involves several steps, including the reaction of 4-fluoroaniline with 2-bromo-1-(1-methyl-1H-imidazol-2-yl)ethan-1-one, followed by reduction and hydrochloride salt formation. The final product is obtained as a white crystalline powder, which is soluble in water and other polar solvents.

Scientific Research Applications

FMI has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its role in the central nervous system. It has been shown to have anxiolytic and antidepressant effects, making it a potential treatment for anxiety and depression. FMI has also been studied for its potential use in the treatment of neuropathic pain, as it has been shown to reduce pain sensitivity in animal models.